![molecular formula C11H9FN2O2 B1441714 2-[1-(4-fluorophenyl)-1H-pyrazol-3-yl]acetic acid CAS No. 1354949-82-8](/img/structure/B1441714.png)
2-[1-(4-fluorophenyl)-1H-pyrazol-3-yl]acetic acid
Overview
Description
The compound “2-[1-(4-fluorophenyl)-1H-pyrazol-3-yl]acetic acid” is a derivative of pyrazole, which is a five-membered heterocycle . Pyrazole and its derivatives are considered pharmacologically important active scaffolds that possess almost all types of pharmacological activities . The presence of this nucleus in pharmacological agents of diverse therapeutic categories has proved the pharmacological potential of the pyrazole moiety .
Synthesis Analysis
Fluorinated pyrazoles play an important role in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry . A huge variety of synthesis methods and synthetic analogues have been reported over the years . Some novel 2-phenyl-5-(1,3-diphenyl-1H-pyrazol-4-yl)-1,3,4-oxadiazoles derivatives have been synthesized for selective COX-2 inhibition with potent anti-inflammatory activity .Scientific Research Applications
Medicine
In the medical field, this compound is explored for its potential as an intermediate in the synthesis of fluorinated anesthetics . Fluorinated compounds are known for their stability and efficacy in anesthetic applications, making this area of research particularly significant.
Agriculture
Research in agriculture has looked into fluorinated pyrazoles like this compound for their role in pest control and crop protection . The stability of the fluorine atom in these compounds can lead to the development of more effective agrochemicals.
Material Science
The unique properties of fluorinated compounds, including this pyrazol derivative, are being utilized in the development of new materials with potential applications in electronics and nanotechnology . Their stability and reactivity can lead to innovative materials with improved characteristics.
Chemistry
In synthetic chemistry, such compounds are valuable as intermediates and catalysts in creating complex molecular structures . They can also serve as chiral derivatizing agents in stereochemical analysis by 19 F NMR spectroscopy .
Environmental Science
The study of organofluorine compounds, including this pyrazol derivative, is important for understanding their environmental impact and biodegradability . Research in this area can lead to the development of safer and more eco-friendly chemicals.
Biochemistry
In biochemistry, the compound’s role as an intermediate can be crucial in the synthesis of biomolecules and enzymatic reactions . Its potential in creating fluorinated biomolecules can open up new avenues in biochemical research.
Pharmacology
The compound’s pharmacological applications are being explored, particularly in the synthesis of antiviral and anticancer drugs . Its ability to bind with high affinity to various receptors makes it a valuable compound in drug development.
Biotechnology
In biotechnology, such compounds are investigated for their use in gene editing and molecular diagnostics . The stability and specificity of fluorinated compounds can enhance the precision of biotechnological tools.
properties
IUPAC Name |
2-[1-(4-fluorophenyl)pyrazol-3-yl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9FN2O2/c12-8-1-3-10(4-2-8)14-6-5-9(13-14)7-11(15)16/h1-6H,7H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KKIHTCNLUMKUPY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C=CC(=N2)CC(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9FN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[1-(4-fluorophenyl)-1H-pyrazol-3-yl]acetic acid | |
CAS RN |
1354949-82-8 |
Source
|
| Record name | 2-[1-(4-fluorophenyl)-1H-pyrazol-3-yl]acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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